Cas no 1087-21-4 (Diallyl isophthalate)

Diallyl isophthalate is a high-performance monomer commonly used in the production of thermosetting resins and polymers. It exhibits excellent thermal stability, chemical resistance, and mechanical strength, making it suitable for applications in coatings, adhesives, and composite materials. The compound's diallyl ester structure enables cross-linking through free-radical polymerization, resulting in durable, heat-resistant networks. Its low volatility and compatibility with other monomers enhance formulation flexibility. Diallyl isophthalate is particularly valued in electrical insulation and high-temperature applications due to its dielectric properties and dimensional stability. The monomer's reactivity and processing characteristics contribute to its utility in advanced material synthesis.
Diallyl isophthalate structure
Diallyl isophthalate structure
Product Name:Diallyl isophthalate
CAS No:1087-21-4
MF:C14H14O4
MW:246.258564472198
MDL:MFCD00048174
CID:40713
PubChem ID:87571802
Update Time:2025-11-01

Diallyl isophthalate Chemical and Physical Properties

Names and Identifiers

    • Diallyl isophthalate
    • 1,3-Benzenedicarboxylicacid, 1,3-di-2-propen-1-yl ester
    • 1,3-Benzenedicarboxylicacid, di-2-propenyl ester
    • DAP 100 Monomer
    • DAP Monomer 100
    • Di-2-Propenyl isophthalate
    • DIALLYL ISO-PHTHALATE
    • Diallyl M-phthalate
    • Isophthalic acid, diallyl ester
    • Isophthalic Acid Diallyl Ester
    • 1,3-Benzenedicarboxylic acid, di-2-propenyl ester
    • Dappu 100
    • OOORLLSLMPBSPT-UHFFFAOYSA-N
    • Isophthalic acid, di-(2-propenyl) ester
    • 1,3-Benzenedicarboxylic acid, 1,3-di-2-propen-1-yl ester
    • Isophthalic acid, diallyl ester (6CI,7CI,8CI)
    • diallylm-phthalate
    • Dapon M
    • dappu100
    • Isophthalic acid diall
    • Isophthalic acid diallyl
    • isophtalic acid, diallyl ester
    • WL
    • FT-0624601
    • DTXSID7051559
    • SCHEMBL157805
    • 1087-21-4
    • I0450
    • 2-[(1-ADAMANTYLCARBONYL)AMINO]-4-(METHYLTHIO)BUTANOICACID
    • NSC-6098
    • NSC6098
    • NSC 6098
    • Daiso iso-dap
    • InChI=1/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H
    • DIALLYL ISO-PHTHALATE RESIN
    • Daip alkyd 510
    • 25035-78-3
    • Diallyl isophthalate resin
    • DAIF-SL
    • NS00021503
    • AI3-16904
    • MFCD00048174
    • Daip alkyd 509
    • bis(prop-2-enyl) benzene-1,3-dicarboxylate
    • BRN 2055011
    • WLN: 1U2OVR CVO2U1
    • 1,3-bis(prop-2-en-1-yl) benzene-1,3-dicarboxylate
    • Dappu 100L
    • AS-57335
    • AKOS015915996
    • E77583
    • EINECS 214-122-9
    • BAA08721
    • 1,3Benzenedicarboxylic acid, 1,3di2propen1yl ester
    • DB-040841
    • DTXCID5030111
    • Di2propenyl isophthalate
    • 1,3Benzenedicarboxylic acid, di2propenyl ester
    • MDL: MFCD00048174
    • Inchi: 1S/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H2
    • InChI Key: OOORLLSLMPBSPT-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(C1C=CC=C(C(=O)OCC=C)C=1)=O
    • BRN: 2055011

Computed Properties

  • Exact Mass: 246.08900
  • Monoisotopic Mass: 246.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.13
  • Boiling Point: 163°C/8mmHg(lit.)
  • Flash Point: 163 °C
  • Refractive Index: 1.5230-1.5270
  • PSA: 52.60000
  • LogP: 2.37220
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Diallyl isophthalate Security Information

Diallyl isophthalate Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diallyl isophthalate Pricemore >>

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Diallyl isophthalate Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:1087-21-4)
Order Number:SFD201;SDF198
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:1087-21-4)DIALLYL ISOPHTHALATE
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1087-21-4)DIALLYL ISOPHTHALATE
Order Number:LE8728;LE25432661
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
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Diallyl isophthalate Related Literature

Additional information on Diallyl isophthalate

Diallyl Isophthalate (CAS No. 1087-21-4): An Overview of Its Properties, Applications, and Recent Research

Diallyl isophthalate (CAS No. 1087-21-4) is a versatile compound with a wide range of applications in the chemical and materials industries. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent advancements in its use and research.

Diallyl isophthalate is a diester derived from isophthalic acid and allyl alcohol. It has the molecular formula C14H14O4 and a molecular weight of 246.25 g/mol. The compound is known for its excellent thermal stability, mechanical strength, and resistance to chemicals, making it a valuable component in various industrial applications.

The synthesis of diallyl isophthalate typically involves the esterification reaction between isophthalic acid and allyl alcohol in the presence of a catalyst. This process can be carried out under different conditions to optimize yield and purity. Recent studies have focused on developing more efficient and environmentally friendly synthesis methods, such as using green catalysts and solvents to reduce the environmental impact of the production process.

In terms of its physical properties, diallyl isophthalate is a colorless to pale yellow liquid with a characteristic odor. It has a boiling point of approximately 300°C at atmospheric pressure and a density of around 1.1 g/cm³ at room temperature. The compound is soluble in common organic solvents such as acetone, ethanol, and toluene but is insoluble in water.

The unique combination of properties makes diallyl isophthalate an ideal monomer for the production of high-performance polymers and composites. It is widely used in the manufacturing of unsaturated polyester resins (UPRs), which are essential in various applications including automotive parts, marine coatings, and wind turbine blades. The high cross-linking density achieved with diallyl isophthalate-based UPRs results in materials with superior mechanical strength, dimensional stability, and resistance to environmental factors such as UV radiation and moisture.

Recent research has also explored the use of diallyl isophthalate in advanced composite materials for aerospace applications. Studies have shown that incorporating diallyl isophthalate into epoxy resins can significantly enhance their thermal stability and mechanical properties, making them suitable for use in high-temperature environments where traditional resins may degrade.

In addition to its industrial applications, diallyl isophthalate has been investigated for its potential use in biomedical applications. Researchers have explored its use as a cross-linking agent in hydrogels for drug delivery systems. The biocompatibility and tunable degradation rate of diallyl isophthalate-based hydrogels make them promising candidates for controlled release of therapeutic agents.

The environmental impact of diallyl isophthalate has also been a subject of recent studies. Efforts are being made to develop more sustainable production processes and to assess the biodegradability of materials derived from this compound. Preliminary results suggest that under certain conditions, diallyl isophthalate-based polymers can be degraded by microorganisms, reducing their environmental footprint.

In conclusion, diallyl isophthalate (CAS No. 1087-21-4) continues to be an important compound in various industries due to its unique properties and versatility. Ongoing research aims to expand its applications further while addressing environmental concerns associated with its production and use. As new synthesis methods and advanced materials continue to emerge, the future prospects for diallyl isophthalate are promising.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:1087-21-4)
SFD201;SDF198
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1087-21-4)DIALLYL ISOPHTHALATE
sfd17041
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email